Cas no 143382-03-0 (5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid)
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Methoxymethyl)pyridine-2,3-dicarboxylic acid
- 5-(Methoxymethyl)-2,3-pyridinedicarboxylic acid
- 5-METHOXYMETHYL-2,3-PYRIDINE DICARBOXYLIC ACID
- MFCD05662421
- NS00001127
- 5-(Methoxymethyl)pyridine-2,3-dicarboxylicacid
- FT-0733915
- Z1508925932
- 5-(methoxymethyl)-2,3-pyridinecarboxylic acid
- EC 604-349-5
- 5-Methylmethoxy-2,3-pyridinedicarboxylic acid
- AMY12544
- 2,3-Pyridinedicarboxylic acid, 5-(methoxymethyl)-
- 5-METHOXYMETHYL-2,3-PYRIDINEDICARBOXYLIC ACID
- 143382-03-0
- EN300-761550
- 5-methoxymethyl-pyridine-2,3-dicarboxylic acid
- CJSGMWRJOBFTCK-UHFFFAOYSA-N
- SCHEMBL2338977
- A884979
- AKOS015911687
- DTXSID80451293
- DB-063476
- 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid
-
- MDL: MFCD05662421
- Inchi: 1S/C9H9NO5/c1-15-4-5-2-6(8(11)12)7(9(13)14)10-3-5/h2-3H,4H2,1H3,(H,11,12)(H,13,14)
- InChI Key: CJSGMWRJOBFTCK-UHFFFAOYSA-N
- SMILES: O(C)CC1=CN=C(C(=O)O)C(C(=O)O)=C1
Computed Properties
- Exact Mass: 211.04800
- Monoisotopic Mass: 211.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 96.7Ų
Experimental Properties
- Density: 1.437
- Melting Point: 140 - 145°C
- Boiling Point: 428.61 °C at 760 mmHg
- Flash Point: 428.61 °C at 760 mmHg
- Refractive Index: 1.589
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 96.72000
- LogP: 0.62440
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029185035-1g |
5-(Methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95% | 1g |
$490.05 | 2022-04-02 | |
| Alichem | A029185035-5g |
5-(Methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95% | 5g |
$676.20 | 2022-04-02 | |
| Chemenu | CM132192-1g |
5-(methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95% | 1g |
$360 | 2021-08-05 | |
| Chemenu | CM132192-5g |
5-(methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95% | 5g |
$645 | 2021-08-05 | |
| TRC | M264445-10mg |
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid |
143382-03-0 | 10mg |
$196.00 | 2023-05-18 | ||
| TRC | M264445-50mg |
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid |
143382-03-0 | 50mg |
$884.00 | 2023-05-18 | ||
| TRC | M264445-100mg |
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid |
143382-03-0 | 100mg |
$1522.00 | 2023-05-18 | ||
| Chemenu | CM132192-1g |
5-(methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95% | 1g |
$360 | 2023-02-18 | |
| Chemenu | CM132192-5g |
5-(methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95% | 5g |
$645 | 2023-02-18 | |
| Cooke Chemical | BD9459631-1g |
5-(Methoxymethyl)pyridine-2,3-dicarboxylic acid |
143382-03-0 | 95+% | 1g |
RMB 4436.80 | 2025-02-21 |
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid Suppliers
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid
Recent Advances in the Study of 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid (CAS: 143382-03-0)
5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid (CAS: 143382-03-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its utility in various therapeutic areas. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.
In a recent study published in the *Journal of Medicinal Chemistry*, researchers investigated the synthetic pathways and optimization strategies for 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid. The study emphasized its role as a versatile building block for the development of novel kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and purity.
Another significant development was reported in *Bioorganic & Medicinal Chemistry Letters*, where the compound was evaluated for its inhibitory effects on specific enzymes involved in neurodegenerative disorders. The results demonstrated that derivatives of 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid exhibited promising activity against acetylcholinesterase and butyrylcholinesterase, suggesting potential applications in the treatment of Alzheimer's disease. The study also highlighted the compound's favorable pharmacokinetic properties, such as good bioavailability and low toxicity.
Further research has explored the compound's utility in the design of metal-organic frameworks (MOFs) for drug delivery systems. A study in *Chemical Communications* detailed the synthesis of MOFs incorporating 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid as a ligand, which demonstrated enhanced stability and controlled release properties for anticancer drugs. This innovative approach opens new avenues for targeted therapy and personalized medicine.
In conclusion, 5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid (CAS: 143382-03-0) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising biological activities, makes it a valuable candidate for further investigation. Future studies should focus on optimizing its derivatives for clinical applications and exploring its potential in other therapeutic areas.
143382-03-0 (5-(Methoxymethyl)-2,3-pyridinedicarboxylic Acid) Related Products
- 89-00-9(Quinolinic acid)
- 53636-70-7(6-methylpyridine-2,3-dicarboxylic acid)
- 133155-82-5(Methyl 3-formylpicolinate)
- 605-38-9(2,3-dimethyl pyridine-2,3-dicarboxylate)
- 138946-42-6(2,3-Pyridinedicarboxylic Acid-d3 (Major))
- 24195-02-6(3-methoxycarbonylpyridine-2-carboxylic acid)
- 53636-65-0(5-Methylpyridine-2,3-dicarboxylic acid)
- 2050-22-8(Diethyl pyridine-2,3-dicarboxylate)
- 339155-13-4(2,3-Pyridinedicarboxylic acid)
- 24195-07-1(2-(methoxycarbonyl)pyridine-3-carboxylic acid)